Cas no 24108-89-2 (Pigment Red 123 (Perylene Scarlet S-5761))

Pigment Red 123 (Perylene Scarlet S-5761) is a high-performance perylene-based organic pigment known for its excellent color strength, lightfastness, and thermal stability. It exhibits a bright scarlet hue with strong tinting properties, making it suitable for demanding applications in coatings, plastics, and automotive finishes. The pigment demonstrates superior resistance to solvents, acids, and alkalis, ensuring durability in harsh environments. Its fine particle size contributes to smooth dispersibility and consistent coloration. Pigment Red 123 is also valued for its UV stability, making it ideal for outdoor applications where long-term color retention is critical. Compliance with industry standards further enhances its suitability for industrial use.

Pigment Red 123 (Perylene Scarlet S-5761) structure

24108-89-2 structure

Product Name:Pigment Red 123 (Perylene Scarlet S-5761)

CAS No:24108-89-2

MF:C₄₀H₂₆N₂O₆

MW:630.644250392914

MDL:MFCD00071970

CID:52442

PubChem ID:90365

Update Time:2025-10-29

Pigment Red 123 (Perylene Scarlet S-5761) Chemical and Physical Properties

Names and Identifiers

- Pigment Red 123
- 2,9-Bis(4-ethoxyphenyl)anthra(2,1,9-def:6,5,10-d'e'f')diisoquinoline-1,3,8,10(2H,9H)-tetrone
- 2,9-Bis-(4-aethoxy-phenyl)-anthra[2,1,9-def,6,5,10-d'e'f']diisochinolin-1,3,8,10-tetraon
- 2,9-bis-(4-ethoxy-phenyl)-anthra[2,1,9-def,6,5,10-d'e'f']diisoquinoline-1,3,8,10-tetraone
- C.I. Pigment Red 123
- EINECS 246-018-4
- N,N'-Bis-(4-ethoxyphenyl)-3,4,9,10-perylentetracarbonsaeure-diimid
- N,N'-bis(4-ethoxyphenyl)perylene-3,4:9,10-bis(dicarboximide)
- 2,9-Bis(4-ethoxyphenyl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone
- C.I. 71145
- AKOS003617774
- MFCD00071970
- Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-bis(4-ethoxyphenyl)-
- 24108-89-2
- Anthra(2,1,9-def:6,5,10-d'e'f')diisoquinoline-1,3,8,10(2H,9H)-tetrone, 2,9-bis(4-ethoxyphenyl)-
- 7,18-bis(4-ethoxyphenyl)-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
- 2,9-Bis(4-ethoxyphenyl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone
- W-110583
- 3,4,9,10-Perylenetetracarboxylic bis[(p-ethoxyphenyl)imide]
- NS00020172
- 2,9-bis(4-ethoxyphenyl)anthra(2,1,9-def:6,5,10-d'e'f')diisoQUINOLINE-1,3,8,10(2h,9h)-tetrone; c.i. 71145
- SCHEMBL3408128
- DTXSID0066957
- Indo Brilliant Scarlet
- SUAFEKASGNVLFQ-UHFFFAOYSA-N
- Pigment red 123 (C.I. 71145)
- HY-D0531
- CS-0010622
- Pigment Red 123 (Perylene Scarlet S-5761)
- MDL： MFCD00071970
- Inchi： 1S/C40H26N2O6/c1-3-47-23-9-5-21(6-10-23)41-37(43)29-17-13-25-27-15-19-31-36-32(40(46)42(39(31)45)22-7-11-24(12-8-22)48-4-2)20-16-28(34(27)36)26-14-18-30(38(41)44)35(29)33(25)26/h5-20H,3-4H2,1-2H3
- InChI Key： SUAFEKASGNVLFQ-UHFFFAOYSA-N
- SMILES： O=C1C2=CC=C3C4C=CC5C(N(C6C=CC(=CC=6)OCC)C(C6=CC=C(C7C=CC(C(N1C1C=CC(=CC=1)OCC)=O)=C2C3=7)C=4C=56)=O)=O

Computed Properties

Exact Mass: 630.17900
Monoisotopic Mass: 630.179087
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 48
Rotatable Bond Count: 6
Complexity: 1140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 7.5
Topological Polar Surface Area: 93.2

Experimental Properties

Density: 1.46
Melting Point: >350°C
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.8
PSA: 96.60000
LogP: 6.73880

Pigment Red 123 (Perylene Scarlet S-5761) Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

Pigment Red 123 (Perylene Scarlet S-5761) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P905810-25g	Pigment Red 123	24108-89-2	98%	25g	￥49.50	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P905810-100g	Pigment Red 123	24108-89-2	98%	100g	￥121.50	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P905810-500g	Pigment Red 123	24108-89-2	98%	500g	￥486.00	2022-09-01
abcr	AB508753-1 g	Pigment red 123, techincal grade	24108-89-2		1g	€293.50	2023-06-14
TRC	P437763-10mg	Pigment Red 123 (Perylene Scarlet S-5761)	24108-89-2		10mg	$ 50.00	2022-06-03
TRC	P437763-50mg	Pigment Red 123 (Perylene Scarlet S-5761)	24108-89-2		50mg	$ 65.00	2022-06-03
TRC	P437763-100mg	Pigment Red 123 (Perylene Scarlet S-5761)	24108-89-2		100mg	$ 80.00	2022-06-03
abcr	AB508753-1g	Pigment red 123, techincal grade	24108-89-2		1g	€293.50	2023-09-02
1PlusChem	1P01DQIG-5g	Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-bis(4-ethoxyphenyl)-	24108-89-2		5g	$29.00	2023-12-18
1PlusChem	1P01DQIG-25g	Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-bis(4-ethoxyphenyl)-	24108-89-2		25g	$51.00	2023-12-18